Cas no 62907-55-5 (1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl-)

1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl- structure
62907-55-5 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl-
CAS No:62907-55-5
MF:C16H14O
MW:222.281764507294
CID:428954
PubChem ID:2753045
Update Time:2025-04-19

1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl-
    • 3-methyl-2-phenyl-2,3-dihydroinden-1-one
    • DTXSID40372955
    • SCHEMBL14665269
    • 62907-55-5
    • AKOS004908003
    • Inchi: 1S/C16H14O/c1-11-13-9-5-6-10-14(13)16(17)15(11)12-7-3-2-4-8-12/h2-11,15H,1H3
    • InChI Key: VCECZMYDOYVAIQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C)C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.